Cas no 139755-95-6 (Pyrazole N-Demethyl Sildenafil)

• Product Name: Pyrazole N-Demethyl Sildenafil
• CAS No: 139755-95-6
• MF: C₂₁H₂₈N₆O₄S
• MW: 460.549822807312
• CID: 902930
• PubChem ID: 135543792
• Update Time: 2025-06-14

Pyrazole N-Demethyl Sildenafil Chemical and Physical Properties

Names and Identifiers

• Pyrazole N-Demethyl Sildenafil
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• Pyrazole N-Demethyl
• 1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methyl-piperazine
• 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-3-propyl-2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)
• J-007311
• STK623001
• AKOS030254451
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
• DB-253312
• BBL032884
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one? (Sildenafil Impurity
• UNII-P1243M9SVH
• CHEMBL2016884
• P1243M9SVH
• CS-0166493
• Piperazine, 1-((3-(4,7-dihydroxy-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
• Q27285990
• 5-{2-Ethoxy-5-[(4-Methyl-1-Piperazinyl)Sulfonyl]Phenyl}-3-Propyl-1,6-Dihydro-7H-Pyrazolo[4,3-d]Pyrimidin-7-One
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-3-propyl-
• 5-(2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
• NS00015057
• BCP34328
• SCHEMBL970
• 5-(2-Ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• AKOS005556495
• 5-[2-ETHOXY-5-(4-METHYLPIPERAZIN-1-YLSULFONYL)PHENYL]-3-PROPYL-1H,6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-
• 139755-95-6
• DTXSID00435176
• DTXCID90386002

• Inchi： 1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)
• InChI Key： ZLJVUHMTFSCAGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(C(N2)=O)=NNC=3CCC)C=1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 493.18700
• Monoisotopic Mass: 460.18927457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Melting Point: 232-234°C
• PSA: 160.04000
• LogP: 2.51110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Pyrazole N-Demethyl Sildenafil

Comprehensive Overview of Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6): Properties, Applications, and Research Insights

Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6) is a structurally modified derivative of sildenafil, a well-known compound in pharmaceutical research. This molecule features a pyrazole ring system and lacks the N-demethyl group compared to its parent compound, making it a subject of interest in medicinal chemistry and drug development. Researchers often explore its potential as an intermediate or analog in the synthesis of targeted therapeutics, particularly in the realm of enzyme modulation.

The compound's chemical structure and pharmacological profile have garnered attention due to its relevance in studying phosphodiesterase (PDE) inhibitors. Unlike its parent molecule, Pyrazole N-Demethyl Sildenafil is primarily utilized in academic and industrial research settings, where scientists investigate its binding affinity and selectivity. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its role in virtual screening and molecular docking studies.

One of the most frequently asked questions about CAS No. 139755-95-6 revolves around its solubility, stability, and synthetic pathways. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to characterize this compound. Its metabolic pathways and bioavailability are also areas of active research, especially in the context of optimizing lead compounds for clinical applications.

In the era of personalized medicine and green chemistry, Pyrazole N-Demethyl Sildenafil has been examined for its potential in sustainable synthesis methods. Researchers are increasingly focusing on catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact while maintaining high yields. These advancements align with global demands for eco-friendly pharmaceutical production.

Another hot topic linked to this compound is its role in drug repurposing studies. With the growing interest in multi-target therapeutics, 139755-95-6 has been evaluated for off-target effects and potential applications beyond its original scope. For instance, some studies suggest its utility in neuroprotective or anti-inflammatory contexts, though further validation is required.

From a regulatory perspective, Pyrazole N-Demethyl Sildenafil is classified as a research chemical and is not approved for human consumption. Laboratories handling this compound must adhere to Good Laboratory Practices (GLP) and ensure proper material safety data sheet (MSDS) compliance. Its handling and storage conditions—such as protection from light and moisture—are critical to maintaining stability.

In summary, Pyrazole N-Demethyl Sildenafil (CAS No. 139755-95-6) represents a niche but valuable tool in modern drug discovery. Its unique structural features, combined with evolving synthetic methodologies and computational approaches, position it as a compound of enduring scientific interest. As research continues to uncover its potential, this molecule may contribute to breakthroughs in targeted therapy and molecular design.